Cas no 61640-26-4 (1-(propan-2-yl)-1H-imidazole-2-thiol)

• Product Name: 1-(propan-2-yl)-1H-imidazole-2-thiol
• CAS No: 61640-26-4
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• MDL: MFCD08691183
• CID: 471727
• PubChem ID: 12503265
• Update Time: 2025-10-08

1-(propan-2-yl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1,3-dihydro-1-(1-methylethyl)-
• 3-propan-2-yl-1H-imidazole-2-thione
• DTXSID30500609
• AT15639
• 1-isopropyl-1H-imidazole-2-thiol
• 2-mercapto-1-isopropylimidazole
• Z220434798
• 61640-26-4
• AKOS000119221
• SCHEMBL6354153
• 1-(Propan-2-yl)-1,3-dihydro-2H-imidazole-2-thione
• SCHEMBL19766974
• AKOS022358061
• 1-(propan-2-yl)-1H-imidazole-2-thiol
• EN300-26023
• AB00984139-01

• MDL： MFCD08691183
• Inchi： 1S/C6H10N2S/c1-5(2)8-4-3-7-6(8)9/h3-5H,1-2H3,(H,7,9)
• InChI Key： ZJKICUDDIHZLHH-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C(C)C

Computed Properties

• Exact Mass: 142.0566
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 171-173 °C
• Boiling Point: 273.8±9.0 °C at 760 mmHg
• Flash Point: 119.4±18.7 °C
• PSA: 15.27
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(propan-2-yl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(propan-2-yl)-1H-imidazole-2-thiol

1-(Propan-2-yl)-1H-imidazole-2-thiol: A Comprehensive Overview

The compound 1-(Propan-2-yl)-1H-imidazole-2-thiol, identified by the CAS number 61640-26-4, is a heterocyclic thiol derivative with a unique structure and diverse applications. This compound belongs to the class of imidazoles, which are five-membered rings consisting of two nitrogen atoms and three carbon atoms. The presence of the thiol (-SH) group at the 2-position of the imidazole ring imparts it with distinct chemical properties, making it a subject of interest in various research fields.

Recent studies have highlighted the potential of 1-(Propan-2-yl)-1H-imidazole-2-thiol in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly in the development of antiviral and anticancer agents. The bulky propan-2-yl group attached to the imidazole ring enhances its stability and bioavailability, making it an ideal candidate for drug design.

In addition to its medicinal applications, this compound has found utility in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor technology. For instance, recent advancements have demonstrated its effectiveness as a sensing material for detecting heavy metal ions in aqueous solutions. The thiol group's reactivity with metal ions such as lead (Pb²⁺) and mercury (Hg²⁺) enables the development of highly sensitive sensors with potential applications in environmental monitoring.

The synthesis of 1-(Propan-2-yl)-1H-imidazole-2-thiol involves a multi-step process that typically begins with the preparation of an appropriate imidazole derivative. Recent research has focused on optimizing these synthetic routes to improve yield and purity. One notable method involves the reaction of an aldehyde with an amine in the presence of sulfur powder, followed by cyclization to form the imidazole ring. The introduction of the propan-2-yl group is achieved through alkylation or substitution reactions, depending on the specific conditions.

The physical properties of this compound are also worth noting. It exists as a crystalline solid with a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various chemical reactions and analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety considerations, while 1-(Propan-2-yl)-1H-imidazole-2-thiol is not classified as a hazardous material under standard conditions, it should be handled with care due to its reactive thiol group. Proper ventilation and personal protective equipment are recommended during handling and synthesis to prevent exposure.

The growing interest in this compound is evident from its increasing citations in scientific literature. Researchers continue to explore its potential in areas such as electrochemistry, where its redox properties are being investigated for use in energy storage devices like supercapacitors. Furthermore, its role as a ligand in organometallic chemistry has opened new avenues for catalytic applications.

In conclusion, 1-(Propan-2-yl)-1H-imidazole-2-thiol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary chemical research.